Cas no 57178-85-5 (2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-)

2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl- structure
57178-85-5 structure
Product Name:2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-
CAS No:57178-85-5
MF:C16H14O3
MW:254.280564785004
CID:346292
PubChem ID:71444293
Update Time:2025-04-19

2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-
    • 3-(3-hydroxy-4-methoxyphenyl)-1-phenylprop-2-en-1-one
    • DTXSID90853082
    • AKOS030229019
    • 57178-85-5
    • Inchi: 1S/C16H14O3/c1-19-16-10-8-12(11-15(16)18)7-9-14(17)13-5-3-2-4-6-13/h2-11,18H,1H3
    • InChI Key: MSKJHPDSPSWNCA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=CC(C2C=CC=CC=2)=O)=CC=1O

Computed Properties

  • Exact Mass: 254.09432
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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